Cas no 622851-66-5 (1-Propanone, 3-(1,3-benzodioxol-5-yl)-1-(2,4,6-trimethoxyphenyl)-)

• Product Name: 1-Propanone, 3-(1,3-benzodioxol-5-yl)-1-(2,4,6-trimethoxyphenyl)-
• CAS No: 622851-66-5
• MF: C₁₉H₂₀O₆
• MW: 344.358506202698
• CID: 450829
• PubChem ID: 9997593
• Update Time: 2025-04-19

1-Propanone, 3-(1,3-benzodioxol-5-yl)-1-(2,4,6-trimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 3-(1,3-benzodioxol-5-yl)-1-(2,4,6-trimethoxyphenyl)-
• 3-(1,3-benzodioxol-5-yl)-1-(2,4,6-trimethoxyphenyl)propan-1-one
• DTXSID70433947
• 622851-66-5
• LMPK12120551
• 2',4',6'-Trimethoxy-3,4-methylenedioxydihydrochalcone

• Inchi： 1S/C19H20O6/c1-21-13-9-17(22-2)19(18(10-13)23-3)14(20)6-4-12-5-7-15-16(8-12)25-11-24-15/h5,7-10H,4,6,11H2,1-3H3
• InChI Key： LWJGUEYGORYCIG-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)CCC(C1C(=CC(=CC=1OC)OC)OC)=O

Computed Properties

• Exact Mass: 344.126
• Monoisotopic Mass: 344.12598835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 63.2Ų

Experimental Properties

• PSA: 63.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl-phenylketones